![molecular formula C16H17Cl3N4 B6199524 2-{5-[2-(pyridin-3-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride CAS No. 2694734-37-5](/img/no-structure.png)
2-{5-[2-(pyridin-3-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride
Overview
Description
2-{5-[2-(pyridin-3-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride is a useful research compound. Its molecular formula is C16H17Cl3N4 and its molecular weight is 371.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the coupling of a pyridine derivative with a benzodiazole derivative, followed by the addition of an amine group. The final product is obtained as a trihydrochloride salt.", "Starting Materials": [ "2-bromo-1-ethylpyridin-3-ol", "2-aminobenzophenone", "Sodium hydride", "Ethyl bromoacetate", "Triethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 2-(3-bromo-1-ethylpyridin-2-yl)ethyne by reacting 2-bromo-1-ethylpyridin-3-ol with ethyl bromoacetate in the presence of sodium hydride and triethylamine.", "Step 2: Synthesis of 5-(2-(3-bromo-1-ethylpyridin-2-yl)ethynyl)-1H-1,3-benzodiazole by reacting 2-aminobenzophenone with the product obtained in step 1 in the presence of potassium carbonate and copper(I) iodide.", "Step 3: Synthesis of 2-{5-[2-(pyridin-3-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine by reacting the product obtained in step 2 with ethylenediamine in the presence of potassium carbonate.", "Step 4: Synthesis of 2-{5-[2-(pyridin-3-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride by treating the product obtained in step 3 with hydrochloric acid." ] } | |
| 2694734-37-5 | |
Molecular Formula |
C16H17Cl3N4 |
Molecular Weight |
371.7 |
Purity |
95 |
Origin of Product |
United States |
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